Cas no 2229161-00-4 (1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-amine)

• Product Name: 1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-amine
• CAS No: 2229161-00-4
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6080413
• PubChem ID: 165765791
• Update Time: 2025-07-02

1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-amine
• 1-[1-(2-methylpropyl)-1H-pyrazol-4-yl]cyclobutan-1-amine
• EN300-1778148
• 2229161-00-4

• Inchi： 1S/C11H19N3/c1-9(2)7-14-8-10(6-13-14)11(12)4-3-5-11/h6,8-9H,3-5,7,12H2,1-2H3
• InChI Key： AFIOKJRODWTDOS-UHFFFAOYSA-N
• SMILES： NC1(C2C=NN(CC(C)C)C=2)CCC1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-amine

Professional Introduction to Compound with CAS No. 2229161-00-4 and Product Name: 1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-amine

The compound with the CAS number 2229161-00-4 and the product name 1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a pyrazole moiety and a cyclobutane ring in its structure suggests a high degree of molecular rigidity, which can be advantageous for binding affinity and selectivity in biological targets.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. Pyrazole-based scaffolds are known for their versatility and have been extensively explored in the design of drugs targeting various diseases, including cancer, inflammation, and infectious disorders. The compound in question, 1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-amine, incorporates a substituted pyrazole ring, which enhances its pharmacological potential by improving solubility and metabolic stability.

The cyclobutane ring in the molecular structure contributes to the compound's stability and can influence its interactions with biological targets. Cyclobutane derivatives have been studied for their ability to modulate enzyme activity and receptor binding, making them valuable in drug design. The combination of a pyrazole moiety with a cyclobutane ring in this compound suggests a multifaceted approach to drug development, potentially offering benefits such as enhanced binding affinity and reduced side effects.

In the context of modern pharmaceutical research, the synthesis and characterization of novel compounds like 1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-amine are critical for advancing therapeutic strategies. The compound's structural features make it a promising candidate for further investigation in preclinical studies. Researchers are particularly interested in exploring its potential as an inhibitor or modulator of key biological pathways associated with diseases such as cancer and neurodegenerative disorders.

Advances in computational chemistry have enabled more efficient screening of candidate molecules for biological activity. By leveraging molecular modeling techniques, scientists can predict the binding interactions of 1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-amine with target proteins, providing insights into its mechanism of action. These computational studies are complemented by experimental approaches, including X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed structural information about the compound.

The pharmacokinetic properties of 1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-amine are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and safety profile. Preclinical studies are being conducted to assess these parameters, which will guide future clinical trials and inform dosing regimens.

One of the most exciting aspects of this compound is its potential to serve as a lead molecule for further drug development. By modifying specific functional groups within its structure, researchers can generate analogs with enhanced properties. Such modifications can improve pharmacological activity, reduce toxicity, or enhance bioavailability. The flexibility offered by the pyrazole-cyclobutane framework makes this compound an attractive starting point for generating a series of novel therapeutics.

The integration of synthetic chemistry with biotechnology has accelerated the discovery of new drugs over recent years. Techniques such as combinatorial chemistry and high-throughput screening have enabled the rapid identification of promising candidates like 1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-amine. These approaches allow researchers to explore vast chemical spaces efficiently, increasing the likelihood of finding molecules with desirable biological activities.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. The compound under discussion exemplifies how structural innovation can lead to breakthroughs in medicine. By combining cutting-edge synthetic methods with advanced computational tools, scientists are paving the way for more effective treatments that address unmet medical needs.

In conclusion, 1-1-(2-methylpropyl)-1H-pyrazol-4-ylcyclobutan-1-am ine represents a significant contribution to pharmaceutical chemistry. Its unique structural features position it as a promising candidate for further research and development. As investigations into its biological activity and pharmacokinetic properties progress, this compound holds great potential for advancing therapeutic strategies across multiple disease areas.